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  3. ethyl (2Z)-2-[4-(cyanomethoxy)benzylidene]-7-methyl-3-oxo-5-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
ethyl (2Z)-2-[4-(cyanomethoxy)benzylidene]-7-methyl-3-oxo-5-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate ethyl (2Z)-2-[4-(cyanomethoxy)benzylidene]-7-methyl-3-oxo-5-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0972501
InChI: InChI=1S/C25H21N3O4S/c1-3-31-24(30)21-16(2)27-25-28(22(21)18-7-5-4-6-8-18)23(29)20(33-25)15-17-9-11-19(12-10-17)32-14-13-26/h4-12,15,22H,3,14H2,1-2H3/b20-15-
SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=CC=C3)C(=O)C(=CC4=CC=C(C=C4)OCC#N)S2)C
Molecular Formula: C25H21N3O4S
Molecular Weight: 459.5 g/mol

ethyl (2Z)-2-[4-(cyanomethoxy)benzylidene]-7-methyl-3-oxo-5-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.:

Cat. No.: VC0972501

Molecular Formula: C25H21N3O4S

Molecular Weight: 459.5 g/mol

* For research use only. Not for human or veterinary use.

ethyl (2Z)-2-[4-(cyanomethoxy)benzylidene]-7-methyl-3-oxo-5-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate -

Specification

Molecular Formula C25H21N3O4S
Molecular Weight 459.5 g/mol
IUPAC Name ethyl (2Z)-2-[[4-(cyanomethoxy)phenyl]methylidene]-7-methyl-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C25H21N3O4S/c1-3-31-24(30)21-16(2)27-25-28(22(21)18-7-5-4-6-8-18)23(29)20(33-25)15-17-9-11-19(12-10-17)32-14-13-26/h4-12,15,22H,3,14H2,1-2H3/b20-15-
Standard InChI Key KHZKOAZLLALMEI-HKWRFOASSA-N
Isomeric SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=CC=C3)C(=O)/C(=C/C4=CC=C(C=C4)OCC#N)/S2)C
SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=CC=C3)C(=O)C(=CC4=CC=C(C=C4)OCC#N)S2)C
Canonical SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=CC=C3)C(=O)C(=CC4=CC=C(C=C4)OCC#N)S2)C

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